Cas no 104013-61-8 (6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)-)

• Product Name: 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)-
• CAS No: 104013-61-8
• MF: C₂₀H₂₀O₅
• MW: 340.369806289673
• CID: 213175
• PubChem ID: 101370414
• Update Time: 2024-11-04

6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)- Chemical and Physical Properties

Names and Identifiers

• 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)-
• 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-,(2S,3R,3aS)- (9CI)
• 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-,[2S-(2a,3b,3aa)]-
• Hancinone
• 104013-61-8
• AKOS040762656
• F92778
• HY-N9873
• CS-0204047
• (2S,3R,3aS)-2-(1,3-benzodioxol-5-yl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one

• Inchi： InChI=1S/C20H20O5/c1-4-5-14-10-20(22-3)12(2)19(25-18(20)9-15(14)21)13-6-7-16-17(8-13)24-11-23-16/h4,6-10,12,19H,1,5,11H2,2-3H3/t12-,19+,20+/m1/s1
• InChI Key： GGRIWHJBFXFKGS-CFGAKRJMSA-N
• SMILES： O1COC2C=C([C@@H]3[C@@H](C)[C@@]4(OC)C=C(CC=C)C(=O)C=C4O3)C=CC1=2

Computed Properties

• Exact Mass: 340.13107373g/mol
• Monoisotopic Mass: 340.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Color/Form: Powder

6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids